Cas no 4228-89-1 (4,7-dichloro-2-(trifluoromethyl)-1H-benzimidazole)

4,7-dichloro-2-(trifluoromethyl)-1H-benzimidazole structure
4228-89-1 structure
Product Name:4,7-dichloro-2-(trifluoromethyl)-1H-benzimidazole
CAS No:4228-89-1
MF:C8H3Cl2F3N2
MW:255.024029970169
CID:1513461
PubChem ID:20212
Update Time:2025-04-21

4,7-dichloro-2-(trifluoromethyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 4,7-dichloro-2-(trifluoromethyl)-1H-benzimidazole
    • 4228-89-1
    • 4,7-Dichloro-2-(trifluoromethyl)-1H-benzo[d]imidazole
    • 4,7-Dichloro-2-(trifluoromethyl)benzimidazole
    • BRN 0960435
    • QECRKWYIIQPMPA-UHFFFAOYSA-N
    • SCHEMBL9868847
    • BENZIMIDAZOLE, 4,7-DICHLORO-2-(TRIFLUOROMETHYL)-
    • DTXSID00195107
    • Inchi: 1S/C8H3Cl2F3N2/c9-3-1-2-4(10)6-5(3)14-7(15-6)8(11,12)13/h1-2H,(H,14,15)
    • InChI Key: QECRKWYIIQPMPA-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C2=C1NC(C(F)(F)F)=N2)Cl

Computed Properties

  • Exact Mass: 253.96269
  • Monoisotopic Mass: 253.962538
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 28.7

Experimental Properties

  • Density: 1.672
  • Boiling Point: 332.3°C at 760 mmHg
  • Flash Point: 154.8°C
  • Refractive Index: 1.588
  • PSA: 28.68
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